Cas no 1548309-23-4 (1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one)
1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one
- EN300-1293161
- AKOS021286513
- 1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one
- 1548309-23-4
-
- Inchi: 1S/C11H8Br2N2O/c1-7(16)10-4-8(12)2-3-11(10)15-6-9(13)5-14-15/h2-6H,1H3
- InChI Key: OLTDGPJSUZNMHA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(C)=O)C=1)N1C=C(C=N1)Br
Computed Properties
- Exact Mass: 343.89829g/mol
- Monoisotopic Mass: 341.90034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 34.9Ų
1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293161-0.05g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-0.1g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-0.25g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-0.5g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-1.0g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-2.5g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-5.0g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-10.0g |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1293161-50mg |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 50mg |
$407.0 | 2023-09-30 | ||
| Enamine | EN300-1293161-100mg |
1-[5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1548309-23-4 | 100mg |
$427.0 | 2023-09-30 |
1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one
Chemical Profile of 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1548309-23-4)
1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 1548309-23-4, belongs to a class of molecules that integrate brominated aromatic rings with heterocyclic systems, making it a promising candidate for further investigation in drug discovery programs.
The molecular structure of 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one consists of a phenyl ring substituted at the 2-position with an ethanone moiety, which is further linked to a 1H-pyrazole ring at the 4-position. The presence of two bromine atoms, one on the phenyl ring and the other on the pyrazole ring, introduces electrophilic centers that can participate in various chemical reactions, including cross-coupling reactions and nucleophilic substitutions. These features make the compound a versatile intermediate in synthetic chemistry.
In recent years, there has been growing interest in developing novel therapeutic agents based on brominated heterocyclic compounds due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that brominated pyrazoles exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one is expected to exhibit similar properties, making it a valuable scaffold for drug development.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. By targeting kinases, inhibitors like 1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one could potentially disrupt abnormal signaling cascades and restore normal cellular function. Preliminary computational studies suggest that the bromine atoms may enhance binding affinity to target proteins by increasing electrostatic interactions and hydrophobic contacts.
Furthermore, the structural motif of 1-5-bromo-2-(4-bromo-1H-pyrazol-1-y)phenylethanone aligns with current trends in medicinal chemistry towards designing molecules with multiple functional groups that can interact with different binding pockets on target proteins. This polypharmacophoric nature could lead to broader therapeutic effects and reduced side effects compared to single-target drugs.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex brominated heterocycles like CAS No. 1548309 23 4. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular architecture with high precision and yield. These synthetic strategies not only facilitate the production of this compound but also allow for easy modification of its structure to explore new derivatives with enhanced biological activity.
The pharmacokinetic properties of 1 5 bromo 2 (4 bromo 1H pyrazol 1 yl) phenylethan 1 one are also of great interest. The presence of aromatic rings and heterocycles typically confers favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Preliminary pharmacokinetic studies indicate that this compound exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting its potential for further development into an oral therapeutic agent.
In conclusion, CAS No:1548309234 represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel drugs targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new biological activities and synthetic methodologies improve, compounds like bold text: 15brom02(4bromopyrazol)phenylethanone are poised to play a crucial role in future therapeutic strategies.
1548309-23-4 (1-5-bromo-2-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)